Cas no 7226-69-9 (5-(4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl)-5-(2-methylpropyl)imidazolidine-2,4-dione)

• Product Name: 5-(4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl)-5-(2-methylpropyl)imidazolidine-2,4-dione
• CAS No: 7226-69-9
• MF: C₁₅H₂₄N₂O₆
• MW: 328.360864639282
• CID: 1758301
• PubChem ID: 5238935
• Update Time: 2025-04-21

5-(4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl)-5-(2-methylpropyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl)-5-(2-methylpropyl)imidazolidine-2,4-dione
• DTXSID00412386
• 5-(6-Methoxy-2,2-dimethyltetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl)-5-(2-methylpropyl)imidazolidine-2,4-dione
• 7226-69-9

• Inchi： 1S/C15H24N2O6/c1-7(2)6-15(12(18)16-13(19)17-15)10-8-9(11(20-5)21-10)23-14(3,4)22-8/h7-11H,6H2,1-5H3,(H2,16,17,18,19)
• InChI Key： CSJYLBQPBPCNIE-UHFFFAOYSA-N
• SMILES： O1C(C2C(C1C1(C(NC(N1)=O)=O)CC(C)C)OC(C)(C)O2)OC

Computed Properties

• Exact Mass: 328.16352
• Monoisotopic Mass: 328.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 95.12